2-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonylamino)oxyacetic acid

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonylamino)oxyacetic acid
• InChI: InChI=1S/C10H11NO7S/c12-10(13)6-18-11-19(14,15)7-1-2-8-9(5-7)17-4-3-16-8/h1-2,5,11H,3-4,6H2,(H,12,13)
• InChI Key: ZQDGUXJNZSBHDX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NOCC(=O)O
• Molecular Formula: C10H11NO7S
• Molecular Weight: 289.26 g/mol

Description

2-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonylamino)oxyacetic acid, commonly known as DASAO, is a chemical compound that has been studied for its potential applications in scientific research. DASAO is a sulfonamide derivative and is known for its ability to inhibit the activity of certain enzymes, making it a valuable tool for studying biochemical and physiological processes.

Mechanism of Action

DASAO works by binding to the active site of enzymes and inhibiting their activity. Specifically, it has been shown to inhibit the activity of protein kinases by binding to the ATP-binding site. This mechanism of action makes DASAO a valuable tool for studying the role of protein kinases in various cellular processes.
Biochemical and Physiological Effects:
DASAO has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in certain types of cancer cells. Additionally, DASAO has been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of DASAO is its specificity for certain enzymes, making it a valuable tool for studying the activity of these enzymes in isolation. However, its use in vivo may be limited due to its potential toxicity and lack of specificity for other enzymes. Additionally, the synthesis of DASAO can be challenging, making it a less accessible tool for some researchers.

Future Directions

There are many potential future directions for the study of DASAO. One area of interest is the development of more efficient and cost-effective synthesis methods. Additionally, further investigation into the specific mechanisms of action of DASAO could lead to the development of more targeted therapies for certain diseases. Finally, the study of DASAO's potential as a tool for studying cellular signaling pathways and protein kinases could lead to a better understanding of the role of these processes in human health and disease.

Synthesis Methods

DASAO can be synthesized using a variety of methods, including the reaction of 2-aminoacetic acid with 2,3-dihydro-1,4-benzodioxin-6-sulfonyl chloride. Other methods involve the use of different reagents and catalysts, but all result in the formation of DASAO as the final product.

Scientific Research Applications

DASAO has been used in a variety of scientific research applications, including the study of enzyme activity and inhibition, as well as the investigation of cellular signaling pathways. DASAO has been found to be particularly useful in the study of protein kinases, which play a critical role in many cellular processes.